Cas no 1159511-23-5 (4-Acetyl-1-methyl-1H-indazole)

4-Acetyl-1-methyl-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with an acetyl group at the 4-position and a methyl group at the 1-position. This structure imparts unique reactivity and functional versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The acetyl group enhances its utility as a precursor for further derivatization, while the methyl substitution improves stability and handling. Its well-defined molecular framework is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
4-Acetyl-1-methyl-1H-indazole structure
4-Acetyl-1-methyl-1H-indazole structure
Product Name:4-Acetyl-1-methyl-1H-indazole
CAS No:1159511-23-5
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD11869766
CID:1040431
PubChem ID:44119225
Update Time:2025-10-13

4-Acetyl-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Methyl-1H-indazol-4-yl)ethanone
    • 1-(1-methylindazol-4-yl)ethanone
    • 1159511-23-5
    • PS-4805
    • 1-(1-Methyl-1H-indazol-4-yl)ethan-1-one, AldrichCPR
    • MFCD11869766
    • AKOS016004630
    • SCHEMBL20511783
    • CS-0315269
    • DTXSID40657113
    • Ethanone, 1-(1-methyl-1H-indazol-4-yl)-
    • AB90149
    • 1-(1-Methyl-1H-indazol-4-yl)ethan-1-one
    • 4-Acetyl-1-methyl-1H-indazole
    • DB-353802
    • MDL: MFCD11869766
    • Inchi: 1S/C10H10N2O/c1-7(13)8-4-3-5-10-9(8)6-11-12(10)2/h3-6H,1-2H3
    • InChI Key: JWKGENUMGZSMLE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CC2=C1C=NN2C

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 34.9Ų

4-Acetyl-1-methyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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